Cas no 2138340-40-4 (Methyl 5-(fluorosulfonyl)thiophene-3-carboxylate)

• Product Name: Methyl 5-(fluorosulfonyl)thiophene-3-carboxylate
• CAS No: 2138340-40-4
• MF: C₆H₅FO₄S₂
• MW: 224.229902982712
• CID: 6432356
• PubChem ID: 165452559
• Update Time: 2025-05-26

Methyl 5-(fluorosulfonyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(fluorosulfonyl)thiophene-3-carboxylate
• EN300-727048
• 2138340-40-4
• Methyl 5-(fluorosulfonyl)thiophene-3-carboxylate

• Inchi： 1S/C6H5FO4S2/c1-11-6(8)4-2-5(12-3-4)13(7,9)10/h2-3H,1H3
• InChI Key： XSVZFLHSIXGTJP-UHFFFAOYSA-N
• SMILES： S(C1=CC(C(=O)OC)=CS1)(=O)(=O)F

Computed Properties

• Exact Mass: 223.96132915g/mol
• Monoisotopic Mass: 223.96132915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 97.1Ų

Additional information on Methyl 5-(fluorosulfonyl)thiophene-3-carboxylate

Research Briefing on Methyl 5-(fluorosulfonyl)thiophene-3-carboxylate (CAS: 2138340-40-4) in Chemical Biology and Pharmaceutical Applications

Methyl 5-(fluorosulfonyl)thiophene-3-carboxylate (CAS: 2138340-40-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorosulfonyl and carboxylate functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules and potential drug candidates. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of enzyme inhibition and targeted drug delivery.

The primary objective of recent research involving Methyl 5-(fluorosulfonyl)thiophene-3-carboxylate has been to explore its reactivity and potential applications in medicinal chemistry. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, to functionalize this compound for specific biological targets. These methodologies have enabled the creation of derivatives with enhanced pharmacokinetic properties and improved target specificity.

One of the most notable findings from recent studies is the compound's role in the development of covalent inhibitors. The fluorosulfonyl group in Methyl 5-(fluorosulfonyl)thiophene-3-carboxylate has been shown to react selectively with cysteine residues in target proteins, making it a valuable tool for the design of irreversible enzyme inhibitors. This property has been particularly useful in the development of inhibitors for kinases and other enzymes involved in disease pathways, such as cancer and inflammatory disorders.

In addition to its applications in covalent inhibition, Methyl 5-(fluorosulfonyl)thiophene-3-carboxylate has also been investigated for its potential in radiopharmaceuticals. The fluorosulfonyl group can be labeled with fluorine-18, a positron-emitting isotope, enabling the compound to be used in positron emission tomography (PET) imaging. This application has opened new avenues for the non-invasive visualization of disease biomarkers and the evaluation of drug distribution in vivo.

Despite its promising applications, challenges remain in the large-scale synthesis and stability of Methyl 5-(fluorosulfonyl)thiophene-3-carboxylate. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as developing storage conditions that prevent degradation of the fluorosulfonyl group. These advancements are critical for ensuring the compound's reliability in both research and clinical settings.

In conclusion, Methyl 5-(fluorosulfonyl)thiophene-3-carboxylate (CAS: 2138340-40-4) represents a valuable chemical tool with diverse applications in chemical biology and pharmaceutical research. Its unique reactivity and functionalizability make it a promising candidate for the development of novel therapeutics and diagnostic agents. Ongoing research aims to further explore its potential and address existing challenges, paving the way for its broader adoption in the field.